Cas no 1249127-76-1 (3-(3,5-dimethylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3,5-dimethylphenyl)-2-oxopropanoic acid
• CAS No: 1249127-76-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4581088
• PubChem ID: 61650330
• Update Time: 2025-11-02

3-(3,5-dimethylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-2-oxopropanoic acid

• Inchi： 1S/C11H12O3/c1-7-3-8(2)5-9(4-7)6-10(12)11(13)14/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： YIRQAMCZOQWMPC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=O)CC1=CC(C)=CC(C)=C1

Additional information on 3-(3,5-dimethylphenyl)-2-oxopropanoic acid

Exploring 3-(3,5-dimethylphenyl)-2-oxopropanoic acid (CAS No. 1249127-76-1): Properties, Applications, and Market Insights

3-(3,5-dimethylphenyl)-2-oxopropanoic acid (CAS No. 1249127-76-1) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a dimethylphenyl group attached to a 2-oxopropanoic acid backbone, serves as a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₂O₃, and precise structural configuration make it a subject of interest for researchers exploring novel drug candidates and fine chemicals.

The 3,5-dimethylphenyl moiety in 3-(3,5-dimethylphenyl)-2-oxopropanoic acid contributes to its lipophilicity, which is a critical factor in drug design for enhancing membrane permeability. This property aligns with current trends in pharmaceutical development, where researchers are increasingly focused on improving bioavailability of active compounds. The 2-oxopropanoic acid segment, on the other hand, provides reactive sites for further chemical modifications, making this compound versatile for various synthetic applications.

Recent studies have highlighted the potential of 3-(3,5-dimethylphenyl)-2-oxopropanoic acid in the development of enzyme inhibitors, particularly those targeting metabolic pathways. This application has become particularly relevant with growing interest in metabolic disorder treatments and anti-diabetic drug research. The compound's structural features allow it to interact with specific enzyme active sites, making it a promising scaffold for medicinal chemistry projects.

From a synthetic chemistry perspective, 3-(3,5-dimethylphenyl)-2-oxopropanoic acid (CAS 1249127-76-1) offers several advantages. Its relatively simple structure allows for cost-effective production, while the presence of both aromatic and carboxylic acid functionalities enables diverse chemical transformations. These characteristics have made it a popular choice for researchers working on structure-activity relationship studies in drug discovery programs.

The global market for specialized chemical intermediates like 3-(3,5-dimethylphenyl)-2-oxopropanoic acid has shown steady growth, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Market analysts note particular demand from contract research organizations and academic institutions engaged in innovative drug discovery projects. The compound's CAS registry number (1249127-76-1) serves as a unique identifier in chemical databases and procurement systems, facilitating its traceability in research applications.

Quality control aspects of 3-(3,5-dimethylphenyl)-2-oxopropanoic acid production have gained attention in recent years, with analytical methods such as HPLC and mass spectrometry being routinely employed to ensure purity standards. This focus on quality aligns with broader industry trends toward more stringent specifications for research chemicals, especially those used in preclinical studies.

Environmental and safety considerations for handling 3-(3,5-dimethylphenyl)-2-oxopropanoic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper storage conditions (typically cool, dry environments) are recommended to maintain stability. These practical handling aspects are frequently searched topics by laboratory technicians and research students working with this compound.

Future research directions for 3-(3,5-dimethylphenyl)-2-oxopropanoic acid may explore its potential in material science applications, particularly in the development of specialty polymers or as a building block for functional materials. The compound's aromatic and carboxylic acid groups offer possibilities for creating novel materials with specific properties, an area of growing interest in advanced materials research.

For researchers seeking 3-(3,5-dimethylphenyl)-2-oxopropanoic acid (CAS 1249127-76-1), several reputable chemical suppliers offer this compound in varying quantities, from milligram-scale for initial testing to kilogram quantities for larger-scale applications. Procurement specialists often emphasize the importance of verifying the compound's purity specifications and analytical certificates when sourcing materials for sensitive research applications.

The scientific literature contains numerous references to 3-(3,5-dimethylphenyl)-2-oxopropanoic acid in synthetic methodology papers and medicinal chemistry studies. These publications provide valuable insights into the compound's reactivity patterns and potential applications, serving as essential resources for researchers considering its use in their projects.

In conclusion, 3-(3,5-dimethylphenyl)-2-oxopropanoic acid (CAS No. 1249127-76-1) represents an interesting case study in how relatively simple chemical structures can serve as versatile tools in modern chemical research. Its combination of aromatic and carboxylic acid functionalities, coupled with the specific substitution pattern of the 3,5-dimethylphenyl group, creates multiple possibilities for chemical modification and biological activity modulation, ensuring its continued relevance in scientific investigations.